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Abstract

N,N,5-Trimethylisoxazol-3-amine is a substituted isoxazole, a class of heterocyclic
compounds recognized for its wide-ranging pharmacological activities. The isoxazole nucleus is
a key pharmacophore in numerous bioactive molecules and approved drugs. This technical
guide provides a comprehensive review of the available scientific literature on N,N,5-
Trimethylisoxazol-3-amine, focusing on its synthesis, physicochemical properties, and
potential biological activities. Due to the limited specific data on this particular compound, this
review also encompasses information on closely related 3-amino-5-methylisoxazole derivatives
to provide a broader context and potential avenues for future research.

Introduction

The isoxazole ring is a five-membered heterocycle containing one nitrogen and one oxygen
atom in adjacent positions. This structural motif is present in a variety of natural products and
synthetic molecules with significant biological activities, including anti-inflammatory,
antimicrobial, antiviral, and anticancer properties.[1][2] The substitution pattern on the isoxazole
core dictates the molecule's pharmacological profile. 3-Amino-5-methylisoxazole, a close
structural analog of the title compound, serves as a versatile building block for the synthesis of
more complex molecules, including isoxazolopyrimidinones.[1] This guide aims to collate and
present the technical data available for N,N,5-Trimethylisoxazol-3-amine to support further
research and development efforts.
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Physicochemical Properties

Quantitative data for N,N,5-Trimethylisoxazol-3-amine is sparse in the public domain. The
following table summarizes the basic molecular information.

Property Value Source
Molecular Formula CeH10N20 PubChem][3]
Molecular Weight 126.16 g/mol PubChem|[3]
CAS Number 60148-37-0 BLD Pharm[4]
Canonical SMILES CN(C)C1=CC(=NO1)C PubChem|[3]

InChl=1S/C6H10N20/c1-5-4-
InChl PubChem][3]
6(8(2)3)7-9-5/h4H,1-3H3

Synthesis and Experimental Protocols

While a specific, detailed synthesis protocol for N,N,5-Trimethylisoxazol-3-amine is not
readily available in the reviewed literature, its synthesis can be inferred from general methods
for preparing N,N-dialkyl-5-aminoisoxazoles. One plausible synthetic route involves the N-
alkylation of 5-methylisoxazol-3-amine.

General Synthesis of 3-Amino-5-methylisoxazole

A common precursor, 3-amino-5-methylisoxazole, can be synthesized through several routes.
One patented method involves a three-step process starting from ethyl acetate and acetonitrile.

[5]
Experimental Protocol (Hypothetical, based on related syntheses):

o Step 1: Synthesis of Acetyl Acetonitrile: Ethyl acetate and acetonitrile are reacted in the
presence of a strong base like sodium hydride (NaH), n-butyllithium (n-BulLi), or lithium
diisopropylamide (LDA) to form acetyl acetonitrile.[5]

o Step 2: Formation of Hydrazone: The resulting acetyl acetonitrile is then reacted with p-
toluenesulfonyl hydrazide to form the corresponding hydrazone.[5]
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» Step 3: Ring Closure: The hydrazone undergoes a ring-closing reaction with hydroxylamine
hydrochloride under alkaline conditions to yield 3-amino-5-methylisoxazole.[5]

Another documented method involves the reaction of 3-hydroxybutanenitrile with
hydroxylamine hydrochloride and potassium carbonate, followed by treatment with iron(lll)
chloride in toluene.[6] This process yields 3-amino-5-methylisoxazole with a reported purity of
98.8% and a yield of 77%.[6]

N,N-Dimethylation of 3-Amino-5-methylisoxazole
(Hypothetical Workflow)

The final step to obtain N,N,5-Trimethylisoxazol-3-amine would involve the dimethylation of
the primary amine group of 3-amino-5-methylisoxazole. This is a common transformation in
organic synthesis.

3-Amino-5-methylisoxazole

Click to download full resolution via product page

Caption: Hypothetical workflow for the synthesis of N,N,5-Trimethylisoxazol-3-amine.

Potential Biological Activity and Signaling Pathways

Direct pharmacological data for N,N,5-Trimethylisoxazol-3-amine is not available in the
current literature. However, the broader class of isoxazole derivatives has been extensively
studied and shown to exhibit a wide range of biological activities.

The isoxazole scaffold is a component of molecules with known antibacterial, antifungal, anti-
HIV, and anticancer activities.[1] For instance, some (5-oxazolyl)phenyl amine derivatives have
demonstrated potent antiviral activity against Hepatitis C virus (HCV) and Coxsackie virus B3
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(CVB3).[2] Additionally, various N-acyl-a-amino ketones and 1,3-oxazoles, which share
structural similarities, have shown antimicrobial effects.[7]

Given the diverse bioactivities of related compounds, N,N,5-Trimethylisoxazol-3-amine could
potentially interact with various biological targets. The logical relationship for investigating its
potential bioactivity is outlined below.

N,N ,5-Trimethylisoxaz@

High-Throughput Screening
(HTS)

dentified Hits

Target Identification Assays

Mechanism of Action Studies

Lead Optimization

Optimized Lead Compound

Preclinical Development
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Caption: Logical workflow for the investigation of biological activity.

Conclusion and Future Directions

N,N,5-Trimethylisoxazol-3-amine is a compound for which detailed scientific data is currently
lacking. This guide has provided an overview of its basic properties and a hypothetical, yet
plausible, synthetic pathway based on established chemical principles for related isoxazoles.
The rich pharmacology of the isoxazole class of compounds suggests that N,N,5-
Trimethylisoxazol-3-amine may possess interesting biological activities worthy of
investigation.

Future research should focus on:

Developing and optimizing a robust synthetic protocol for N,N,5-Trimethylisoxazol-3-amine.

Performing comprehensive physicochemical characterization.

Conducting broad-spectrum biological screening to identify potential therapeutic applications.

Elucidating the mechanism of action for any identified biological activities.

This foundational work will be crucial for unlocking the potential of N,N,5-Trimethylisoxazol-3-
amine in drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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